Cas no 2229531-30-8 (1-2-(2,2-dimethylthiolan-3-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(2,2-dimethylthiolan-3-yl)ethylcyclopropan-1-ol
• CAS No: 2229531-30-8
• MF: C₁₁H₂₀OS
• MW: 200.340902328491
• CID: 5982682
• PubChem ID: 165606236
• Update Time: 2025-07-16

1-2-(2,2-dimethylthiolan-3-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,2-dimethylthiolan-3-yl)ethylcyclopropan-1-ol
• 1-[2-(2,2-dimethylthiolan-3-yl)ethyl]cyclopropan-1-ol
• EN300-1727736
• 2229531-30-8

• Inchi： 1S/C11H20OS/c1-10(2)9(4-8-13-10)3-5-11(12)6-7-11/h9,12H,3-8H2,1-2H3
• InChI Key： WXRWXWGAWLLYTH-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)CCC1(CC1)O

Computed Properties

• Exact Mass: 200.12348643g/mol
• Monoisotopic Mass: 200.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-2-(2,2-dimethylthiolan-3-yl)ethylcyclopropan-1-ol

Professional Introduction to Compound with CAS No. 2229531-30-8 and Product Name: 1-2-(2,2-dimethylthiolan-3-yl)ethylcyclopropan-1-ol

The compound with the CAS number 2229531-30-8 and the product name 1-2-(2,2-dimethylthiolan-3-yl)ethylcyclopropan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential applications in drug development and material science. The presence of a cyclopropane ring combined with a thiolane moiety makes this molecule particularly intriguing for its reactivity and biological activity.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry. The three-membered cyclopropane ring is known for its high reactivity, which can be harnessed to develop novel pharmacophores. In particular, the 1-2-(2,2-dimethylthiolan-3-yl)ethylcyclopropan-1-ol structure exhibits promising characteristics that make it a valuable candidate for further investigation. The thiolane group introduces a sulfur atom, which can participate in various chemical reactions, including oxidation-reduction processes and interactions with biological targets.

The synthesis of this compound involves a series of carefully controlled reactions that highlight the expertise required in organic chemistry. The introduction of the cyclopropane ring into the molecular framework necessitates precise conditions to ensure high yield and purity. Researchers have been exploring different synthetic pathways to optimize the production of 1-2-(2,2-dimethylthiolan-3-yl)ethylcyclopropan-1-ol, often employing transition metal catalysts to facilitate key transformations.

One of the most exciting aspects of this compound is its potential biological activity. The combination of the cyclopropane and thiolane moieties suggests that it may interact with biological targets in unique ways. Preliminary studies have indicated that derivatives of this compound may exhibit properties such as anti-inflammatory, antimicrobial, or even anticancer effects. These findings are particularly intriguing given the growing demand for novel therapeutic agents that can address unmet medical needs.

The structural features of 1-2-(2,2-dimethylthiolan-3-yl)ethylcyclopropan-1-ol also make it an attractive candidate for material science applications. The cyclopropane ring can influence the physical properties of the molecule, such as its solubility and stability. These characteristics are crucial for developing new materials with specific functionalities, such as polymers or liquid crystals. Additionally, the thiolane group can serve as a handle for further functionalization, allowing researchers to tailor the properties of the compound to suit various applications.

In terms of research methodology, scientists have been employing advanced spectroscopic techniques to characterize 1-2-(2,2-dimethylthiolan-3-yl)ethylcyclopropan-1-ol. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy provide detailed insights into the molecular structure and purity of the compound. These analytical methods are essential for ensuring that the synthesized material meets the stringent requirements for further biological testing.

The potential applications of this compound extend beyond traditional pharmaceuticals. In recent years, there has been increasing interest in using bioactive molecules as scaffolds for drug discovery. The unique structural features of 1-2-(2,2-dimethylthiolan-3-yl)ethylcyclopropan-1-ol make it an ideal candidate for this purpose. By modifying different parts of the molecule, researchers can generate libraries of compounds that can be screened for various biological activities.

Furthermore, the compound's stability under different conditions is a critical factor in its development. Researchers have been investigating how 1-2-(2,2-dimethylthiolan-3-yl)ethylcyclopropan-1-ol behaves under varying temperatures, pH levels, and exposure to light or oxygen. Understanding these properties is essential for determining its suitability for different applications, whether in pharmaceutical formulations or industrial processes.

The future direction of research on 1-(Z)-5-methoxyalkene derivatives like 1(5Z)-5-methoxyhexenals, which share structural similarities with our compound, suggests that there is significant potential for discovering new bioactive molecules. These compounds have been shown to exhibit a range of biological activities, including effects on enzyme inhibition and receptor binding. The study of such molecules continues to inspire new synthetic strategies and pharmacological investigations.

In conclusion,2229531–30–8and its corresponding product name, 1–(Z)-5-methoxyhexenal, represent a fascinating area of research with broad implications in both pharmaceuticals and materials science. The unique structural features and potential biological activities make this compound a valuable asset for further exploration. As research continues to uncover new applications and synthetic methods，the significance of compounds like these is likely to grow even further。